Cas no 89638-26-6 (Benzonitrile, 2-amino-3-benzoyl-5,6-dimethyl-)

• Product Name: Benzonitrile, 2-amino-3-benzoyl-5,6-dimethyl-
• CAS No: 89638-26-6
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 593803
• PubChem ID: 44378362
• Update Time: 2025-04-19

Benzonitrile, 2-amino-3-benzoyl-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-3-benzoyl-5,6-dimethyl-
• 2-amino-3-benzoyl-5,6-dimethylbenzonitrile
• 89638-26-6
• CHEMBL164544
• DTXSID80658588

• Inchi： 1S/C16H14N2O/c1-10-8-13(15(18)14(9-17)11(10)2)16(19)12-6-4-3-5-7-12/h3-8H,18H2,1-2H3
• InChI Key： XGUBEACCBLMGLO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC(C)=C(C)C(C#N)=C1N

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.9Ų